Cas no 1273568-65-2 (tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate)

tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate structure
1273568-65-2 structure
Product Name:tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate
CAS No:1273568-65-2
MF:C12H22N2O2
MW:226.315283298492
MDL:MFCD17016485
CID:1034923
PubChem ID:1519439
Update Time:2025-04-20

tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (3aR,7aR)-tert-Butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-5(6H)-carboxylate
    • tert-butyl (3aR,7aR)-1,2,3,3a,4,6,7,7a-octahydropyrrolo[3,4-c]pyridine-5-carboxylate
    • tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate
    • AS-79836
    • TERT-BUTYL (3AR,7AR)-OCTAHYDROPYRROLO[3,4-C]PYRIDINE-5-CARBOXYLATE
    • 1273568-65-2
    • 5H-Pyrrolo[3,4-c]pyridine-5-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (3aR,7aR)-rel-
    • (3aR,7aR)-5-Boc-octahydropyrrolo[3,4-c]pyridine
    • trans-tert-Butylhexahydro-1H-pyrrolo[3,4-c]pyridine-5(6H)-carboxylate
    • trans-tert-Butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-5(6H)-carboxylate
    • 1932830-73-3
    • tert-Butyl (3aR,7aR)-octahydro-5H-pyrrolo[3,4-c]pyridine-5-carboxylate
    • DTXSID90364042
    • MDL: MFCD17016485
    • Inchi: 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-5-4-9-6-13-7-10(9)8-14/h9-10,13H,4-8H2,1-3H3/t9-,10+/m0/s1
    • InChI Key: LRTPRHCNWAEZBN-VHSXEESVSA-N
    • SMILES: O(C(C)(C)C)C(N1CC[C@H]2CNC[C@@H]2C1)=O

Computed Properties

  • Exact Mass: 226.168127949g/mol
  • Monoisotopic Mass: 226.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 41.6Ų

tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate Security Information

  • Storage Condition:Sealed in dry,2-8°C

tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate Pricemore >>

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